BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 2-
Carboxyethyl-bromo-choline Ester, Chloride Salt

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

2-Carboxyethyl-bromo-choline
Ester, Chloride Salt

Compound Name:

CAS No.: 1219417-69-2

Cat. No.: B567336

L J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols for 2-Carboxyethyl-bromo-choline Ester,
Chloride Salt are provided for research purposes only. This compound is a research chemical,
and its biological effects are not extensively documented in publicly available scientific
literature. The information presented herein is based on the chemical structure of the
compound, general knowledge of the cholinergic system, and established protocols for
structurally related molecules such as choline esters and acetylcholinesterase inhibitors. It is
imperative that researchers conduct their own dose-response experiments and safety
assessments for their specific applications.

Introduction

2-Carboxyethyl-bromo-choline Ester, Chloride Salt (CAS 1219417-69-2) is a choline ester
derivative.[1][2] Choline and its esters are fundamental components of the cholinergic nervous
system, playing a crucial role in neurotransmission.[3][4] Acetylcholine, the primary
neurotransmitter of this system, is synthesized from choline and is involved in a myriad of
physiological processes, including muscle contraction, memory, and autonomic function.[5][6]
Compounds that interact with the cholinergic system, either by mimicking acetylcholine
(agonists) or by inhibiting its breakdown (acetylcholinesterase inhibitors), are valuable tools in

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b567336?utm_src=pdf-interest
https://www.benchchem.com/product/b567336?utm_src=pdf-body
https://www.benchchem.com/product/b567336?utm_src=pdf-body
https://www.benchchem.com/product/b567336?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6701370.htm?N=Canada
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701370.htm
https://www.benthamscience.com/article/52645
https://en.wikipedia.org/wiki/Cholinergic_blocking_drug
https://pmc.ncbi.nlm.nih.gov/articles/PMC6022632/
https://www.ncbi.nlm.nih.gov/books/NBK538163/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

neuroscience research and have therapeutic applications in various neurological and
psychiatric disorders.[7][8]

Given its structure as a choline ester, 2-Carboxyethyl-bromo-choline Ester, Chloride Salt is
hypothesized to interact with components of the cholinergic system. Its potential applications
may lie in the investigation of cholinergic receptors, the study of acetylcholinesterase activity,
and as a tool compound in drug discovery programs targeting cholinergic pathways.

Chemical Structure and Properties:

Property Value Reference
Molecular Formula C8H17BrCINO2 [9]
Molecular Weight 274.58 g/mol 9]
CAS Number 1219417-69-2 [1]I2]
White to off-white solid
Appearance .
(predicted)
N Soluble in water, ethanol, and
Solubility [1]

methanol.

Postulated Mechanism of Action

Based on its chemical structure, 2-Carboxyethyl-bromo-choline Ester, Chloride Salt may act
through one or more of the following mechanisms:

e Cholinergic Receptor Agonist/Antagonist: As a choline ester, it may bind to and activate or
block muscarinic and/or nicotinic acetylcholine receptors.[4][10] The bromo- and
carboxyethyl- modifications would determine its affinity and efficacy at these receptors
compared to acetylcholine.

o Acetylcholinesterase (AChE) Inhibition: The ester linkage could make it a substrate for
AChE. The bromo- group might lead to irreversible inhibition of the enzyme, similar to how
some organophosphates act.[8] Inhibition of AChE would lead to an increase in the
concentration and duration of action of acetylcholine in the synaptic cleft.[11]
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The following diagram illustrates the potential points of interaction of a cholinergic agent within
a synapse.
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Caption: Potential interactions within a cholinergic synapse.

Applications and Suggested Working
Concentrations

Due to the limited specific data on 2-Carboxyethyl-bromo-choline Ester, Chloride Salt, the
following are potential research applications and a general guide to determining working
concentrations. It is critical to perform a dose-response curve for each new application and cell
line.
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Application

General Working
Concentration Range (in
vitro)

Notes

Neurotransmitter Receptor
Studies (Agonist/Antagonist

Screening)

1pM -100 uM

Start with a broad range to
determine if the compound
elicits a response. Use specific
receptor antagonists to confirm

the mechanism.

Enzyme Inhibition Assays
(e.g., AChE activity)

100 nNM - 50 pM

The effective concentration will
depend on the potency of
inhibition. Compare with known
AChE inhibitors like donepezil
or rivastigmine.[11][12]

Cell-Based Assays (e.g.,

neuronal cell lines)

1 uM - 100 pM

Monitor for cytotoxicity at
higher concentrations. Choline
chloride is used in cell culture
media at concentrations
ranging from 60 mg/L to 2500
mg/L (approximately 430 uM to
18 mM), suggesting that the
choline moiety itself has low
toxicity at typical experimental

concentrations.[13][14]

Experimental Protocols
Preparation of Stock Solutions

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, when handling the compound.[15][16] Handle in a well-

ventilated area.[16]

» Weighing: Carefully weigh the desired amount of 2-Carboxyethyl-bromo-choline Ester,

Chloride Salt powder.
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» Dissolving: Based on its predicted solubility, dissolve the compound in sterile, nuclease-free
water or a suitable buffer (e.g., PBS) to make a concentrated stock solution (e.g., 10 mM or
100 mM). Ensure complete dissolution by vortexing.

» Sterilization: Sterilize the stock solution by filtering it through a 0.22 um syringe filter into a
sterile tube.

+ Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C for long-term storage. For short-term use, a 4°C storage may be
appropriate, but stability should be verified.

General Protocol for Determining Working
Concentration in Cell Culture

This protocol provides a framework for assessing the effect of the compound on a cellular
phenotype of interest (e.g., cell viability, neurite outgrowth, calcium signaling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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